Cas no 108233-95-0 (Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))
![Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure](https://www.kuujia.com/scimg/cas/108233-95-0x300.png)
108233-95-0 structure
Product Name:Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108233-95-0
Molecular Formula:C21H28N4O4
Molecular Weight:400.471425056458
CID:167479
PubChem ID:6442855
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties
Names and Identifiers
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- Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
- (12Z)-12-benzylidene-1,6-dimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 108233-95-0
- 108340-85-8
- Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
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- InChIKey: PWIZQNDYFYTXMJ-BOPFTXTBSA-N
- Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11-
- SMILES: C(=C1/N(C)C(=O)C(CC(C)C)NC(=O)C(C)NC(=O)CNC/1=O)/C1=CC=CC=C1
Computed Properties
- Exact Mass: 400.21105539g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 400.21105539g/mol
- Heavy Atom Count: 29
- Complexity: 668
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 108Ų
Cyclo[L-alanyl-L-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Related Literature
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Yi-Fang Lu,Song-Hai Wu,Cong Wang,Yong Liu,Fu-Gen Huang,Bao-Dong Song,Xu Han Polym. Chem., 2023,14, 1933-1944
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Yang Yang,Man Zhao,Zhen Cao,Zhen Ge,Yanfeng Ma,Yongsheng Chen RSC Adv., 2021,11, 8674-8681
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Bei Zhou,Guangming Wang,Xuepu Wang,Wang Guo,Junbo Li,Kaka Zhang J. Mater. Chem. C, 2021,9, 3939-3947
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Susanna V. Kunz,Cameron M. Cole,Thomas Baumann,Prashant Sonar,Soniya D. Yambem,James P. Blinco Polym. Chem., 2021,12, 5567-5573
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Mengmeng Wang,Naizhi Li,Qing Shen,Zhongliang Zhan,Chusheng Chen Sustainable Energy Fuels, 2022,6, 2038-2044
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8. Structure, magnetism and giant dielectric constant of BiCr0.5Mn0.5O3 synthesized at high pressuresP. Mandal,A. Iyo,Y. Tanaka,A. Sundaresan,C. N. R. Rao J. Mater. Chem., 2010,20, 1646-1650
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Pinar Frank,Bernhard Siebenhofer,Theresa Hanzer,Andreas F. Geiss,Florian Schadauer,Ciril Reiner-Rozman,Bill Durham,Leslie M. Loew,Bernd Ludwig,Oliver-M. H. Richter,Christoph Nowak,Renate L. C. Naumann Soft Matter, 2015,11, 2906-2908
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Georgios Velkos,Yang-Rong Yao,Fupin Liu,Stanislav M. Avdoshenko,Ning Chen,Alexey A. Popov Chem. Commun., 2022,58, 7164-7167
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